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Compound of Interest

Compound Name: 4-Chloro-6-methyl-3-nitrocoumarin

Cat. No.: B3043082 Get Quote

The proper disposal of 4-Chloro-6-methyl-3-nitrocoumarin, a halogenated nitroaromatic

compound, is crucial for maintaining laboratory safety and environmental compliance. As a

potentially hazardous substance, it necessitates a structured disposal plan adhering to

institutional and regulatory standards for chemical waste management. This guide provides

essential, step-by-step procedures for researchers, scientists, and drug development

professionals to safely handle and dispose of this compound.

Hazard Profile and Safety Considerations
While a specific Safety Data Sheet (SDS) for 4-Chloro-6-methyl-3-nitrocoumarin is not

readily available, data for structurally similar compounds, such as 4-Chloro-3-nitrocoumarin,

indicate several potential hazards.[1] The compound is expected to cause skin and serious eye

irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times

when handling this chemical. All manipulations should be performed in a well-ventilated area or

a chemical fume hood.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Source

Skin Irritation GHS07 Warning
H315: Causes

skin irritation
[1]

Eye Irritation GHS07 Warning

H319: Causes

serious eye

irritation

[1]

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory)

GHS07 Warning

H335: May

cause respiratory

irritation

[1]

Note: This data is for 4-Chloro-3-nitrocoumarin and should be used as a conservative estimate

for the hazards of 4-Chloro-6-methyl-3-nitrocoumarin.

Experimental Protocol for Disposal
This protocol outlines the standard operating procedure for the collection and disposal of 4-
Chloro-6-methyl-3-nitrocoumarin waste.

1. Waste Identification and Segregation:

A laboratory chemical is considered waste when it is no longer intended for use.[2]

Designate a specific, labeled hazardous waste container for 4-Chloro-6-methyl-3-
nitrocoumarin and any materials contaminated with it (e.g., gloves, absorbent paper, pipette

tips).[3]

This waste stream should be segregated from other incompatible chemical wastes, such as

acids and bases.[4]

2. Waste Collection and Container Management:

Solid Waste:
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Dispose of solid 4-Chloro-6-methyl-3-nitrocoumarin in its original manufacturer's

container if possible.[3][5]

If the original container is not available or compromised, use a new, compatible container

that is in good condition with no rust or leaks.[2] The container must have a secure, leak-

proof screw-on cap.[3]

For chemically contaminated solid waste like gloves and wipes, double-bag the items in

clear plastic bags.[3]

Liquid Waste (Solutions):

Collect liquid waste containing 4-Chloro-6-methyl-3-nitrocoumarin in a sturdy, leak-proof

container with a screw-on cap.[5]

Ensure the container material is compatible with the solvent used.

Do not fill containers beyond 90% capacity to allow for expansion.[4]

Empty Containers:

Original containers of 4-Chloro-6-methyl-3-nitrocoumarin should be triple-rinsed with a

suitable solvent.[2]

The rinsate must be collected and treated as hazardous waste.[2]

After triple-rinsing, the container can be disposed of in the regular trash, though it is best

practice to reuse it for compatible waste.[2]

3. Labeling of Hazardous Waste:

All hazardous waste containers must be clearly labeled.[2][5]

The label must include:

The words "Hazardous Waste".[4]
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The full chemical name: "4-Chloro-6-methyl-3-nitrocoumarin". Chemical formulas or

abbreviations are not acceptable.[2][4]

A list of all components and their approximate percentages if it is a mixture.[4]

The associated hazards (e.g., "Irritant").[4]

The date when waste was first added to the container.[4]

4. Storage of Hazardous Waste:

Store hazardous waste in a designated Satellite Accumulation Area (SAA) within the

laboratory.[4]

The SAA should be at or near the point of generation.[4]

Ensure all waste containers are kept closed except when adding waste.[2][3]

Use secondary containment, such as a lab tray, to capture any potential spills or leaks. The

secondary container must be able to hold 110% of the volume of the primary container.[3]

5. Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

hazardous waste pickup.[3]

Hazardous waste must be collected within 90 days from the start of accumulation.[3]

Do not dispose of 4-Chloro-6-methyl-3-nitrocoumarin down the drain or in the regular

trash.[6]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4-Chloro-6-methyl-3-nitrocoumarin.
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Waste Generation
(4-Chloro-6-methyl-3-nitrocoumarin)

Is the waste solid or
liquid/solution?

Solid Waste Collection

Solid

Liquid Waste Collection

Liquid

Use original or compatible,
labeled solid waste container.

Use compatible, labeled
liquid waste carboy with cap.

Store in designated Satellite
Accumulation Area (SAA)

with secondary containment.

Ensure container is properly labeled:
- 'Hazardous Waste'
- Full chemical name

- Hazards
- Accumulation start date

Request pickup from
Environmental Health & Safety (EH&S)

Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-Chloro-6-methyl-3-nitrocoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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